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Compound of Interest

Compound Name: Cdk-IN-9

Cat. No.: B14889400

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cdk-IN-9 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key
regulator of transcriptional elongation. As a member of the positive transcription elongation
factor b (P-TEFb) complex, CDK9 phosphorylates the C-terminal domain of RNA Polymerase I
(RNAP 11), facilitating the transition from paused to productive transcription elongation.
Dysregulation of CDK9 activity is implicated in various diseases, including cancer, making it a
compelling target for therapeutic intervention. These application notes provide detailed
protocols for assessing the kinase activity of CDK9 and determining the inhibitory potency of
Cdk-IN-9.

Chemical Properties of Cdk-IN-9
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Property Value

CAS Number 2246956-84-1
Molecular Formula C22H23F2Ns02S
Molecular Weight 459.51 g/mol
Appearance Powder

Store at -20°C for up to 2 years. In DMSO, store
Storage at 4°C for up to 2 weeks or at -80°C for up to 6

months.

Data Presentation: Inhibitory Activity of Cdk-IN-9

Cdk-IN-9 demonstrates high potency and selectivity for CDK9. The following table summarizes
the available inhibitory activity data for Cdk-IN-9 and provides a comparison with other known
CDK inhibitors. A broader kinase selectivity profile for Cdk-IN-9 is not publicly available at this

time.
e Cdk-IN-9 ICs0 (nM) Flavopiridol ICso SNS-032 ICs0 (NM)
[1] (nM)
CDK9 1.8 3 4
CDK1 - 100 380
CDK2 155 100 48
CDK4 - 100 >1000
CDK6 - 100 >1000
CDK7 - 300 62

Note: ICso values for Flavopiridol and SNS-032 are provided for comparative purposes. The
selectivity of Cdk-IN-9 against a wider panel of kinases has not been extensively reported in
publicly available literature.
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Signaling Pathway

The following diagram illustrates the role of the CDK9/Cyclin T complex in the regulation of
transcription elongation and the mechanism of inhibition by Cdk-IN-9.
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CDK?9 Signaling Pathway in Transcription Elongation
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ICso Determination Workflow for Cdk-IN-9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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